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Compound of Interest

Compound Name: Nickel ammonium sulphate

Cat. No.: B8701638 Get Quote

For researchers, scientists, and drug development professionals, the precise quantification of

nickel is a critical aspect of quality control, catalyst development, and impurity profiling. While

dimethylglyoxime (DMG) has long been the gold standard for the gravimetric analysis of nickel,

a selection of alternative reagents offers distinct advantages in specific analytical scenarios.

This guide provides an objective comparison of dimethylglyoxime with its primary alternatives,

supported by experimental data and detailed protocols to inform the selection of the most

suitable reagent for your analytical needs.

Performance Comparison of Precipitating Agents
The choice of a precipitating agent for nickel gravimetric analysis hinges on several key

performance indicators, including selectivity, the physical characteristics of the precipitate, and

the optimal conditions for precipitation. Below is a comparative summary of dimethylglyoxime

and its notable alternatives.
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Parameter
Dimethylglyoxi
me (DMG)

Salicylaldoxim
e

α-Furildioxime
2-Hydroxy-1-
acetonaphthon
eoxime

Precipitate

Formula
Ni(C₄H₇N₂O₂)₂ Ni(C₇H₆NO₂)₂ Ni(C₁₀H₇N₂O₄)₂ Ni(C₁₂H₁₀O₂N)₂

Molar Mass of

Precipitate (

g/mol )

288.91 331.00 501.15 457.16

Gravimetric

Factor for Ni
0.2032 0.1773 0.1171 0.1278

Precipitate Color Bright red[1]
Greenish-

yellow[1]
Reddish

Greenish

yellow[2]

Optimal pH for

Precipitation
5 - 9[1][3][4][5][6] ~3.3[1] Acidic 8.0 - 10.0[2]

Precipitate

Characteristics

Bulky, crystalline

precipitate[1][6]

Crystalline, easy

to filter
Crystalline

Crystalline,

easily filterable[2]

Thermal Stability
Decomposes

around 280 °C

Decomposes

above 330°C (as

a Schiff base

complex)[7]

Not specified
Stable up to 110-

120°C[2]

Common

Interferences

Iron(III),

Chromium(III),

Cobalt(II)[1][4]

Iron(III),

Copper(II)[1][8]
Not specified Copper(II)[2]

Key Advantages

Highly selective

for nickel in the

specified pH

range, especially

with masking

agents. Forms a

well-defined

crystalline

precipitate.[1]

Can be used for

selective

precipitation of

copper by pH

adjustment.[1]

Favorable

gravimetric

factor.

Good gravimetric

factor, allows for

separation of

copper and

nickel.[2]
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Key

Disadvantages

The precipitate is

bulky, which can

make handling

and filtration

more

challenging.[1]

Less selective for

nickel compared

to DMG.

Significant

interference from

Iron(III).[1]

Limited data

available.

Requires careful

pH control for

selective

precipitation.

Chemical Reactions and Stoichiometry
The gravimetric determination of nickel with these organic reagents relies on the formation of

insoluble metal chelate complexes. The stoichiometry of these reactions is crucial for accurate

quantification.

Dimethylglyoxime (DMG)

Nickel(II) ions react with two molecules of dimethylglyoxime in a slightly alkaline solution to

form a stable, bright red precipitate of nickel dimethylglyoximate.[1][3][6]

Salicylaldoxime

In a weakly acidic solution, nickel(II) ions react with two molecules of salicylaldoxime to yield a

greenish-yellow precipitate of nickel salicylaldoximate.[1]

α-Furildioxime

Similar to other dioximes, α-furildioxime is expected to react with nickel(II) ions in a 2:1 ligand-

to-metal ratio to form an insoluble complex.

2-Hydroxy-1-acetonaphthoneoxime

This reagent precipitates nickel(II) ions in an alkaline medium (pH 8.0-10.0) to form a greenish-

yellow complex.[2]

Experimental Protocols
Detailed and reproducible methodologies are paramount for accurate gravimetric analysis.
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Gravimetric Determination of Nickel using
Dimethylglyoxime
1. Sample Preparation:

Accurately weigh a sample containing a known amount of nickel and dissolve it in a suitable

acid (e.g., nitric acid).

Dilute the solution to approximately 200 mL with distilled water in a 400 mL beaker.

2. pH Adjustment and Precipitation:

Heat the solution to 60-80 °C.[1]

Add a 1% alcoholic solution of dimethylglyoxime in a slight excess with constant stirring.

Slowly add dilute ammonia solution dropwise while stirring until the solution is slightly

alkaline (pH 7-9). A voluminous, bright red precipitate will form.[1]

3. Digestion of the Precipitate:

Digest the precipitate by keeping the solution at 60-80 °C for at least one hour to promote

the formation of larger, more easily filterable crystals.

4. Filtration and Washing:

Filter the hot solution through a pre-weighed sintered glass crucible.

Wash the precipitate with hot water until it is free of chloride ions.

5. Drying and Weighing:

Dry the crucible containing the precipitate in an oven at 110-120 °C to a constant weight.

Calculate the mass of nickel using the gravimetric factor (0.2032).[1]
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Gravimetric Determination of Nickel using
Salicylaldoxime
1. Sample Preparation:

Accurately weigh a sample containing nickel and dissolve it in a suitable acid.

Dilute the solution to approximately 200 mL with distilled water.

2. pH Adjustment and Precipitation:

If copper is present, it can be first precipitated by adjusting the pH to 2.6 with acetic acid.[1]

After removing the copper precipitate, adjust the pH of the filtrate to approximately 3.3 with a

dilute ammonia solution.

Add a 1% solution of salicylaldoxime in ethanol with constant stirring to form a greenish-

yellow precipitate of nickel salicylaldoximate.[1]

3. Digestion of the Precipitate:

Gently heat the solution with the precipitate to about 60-70 °C for 30 minutes.[1]

4. Filtration and Washing:

Allow the precipitate to cool and settle.

Filter the precipitate through a pre-weighed filtering crucible.

Wash the precipitate with cold water.

5. Drying and Weighing:

Dry the precipitate at 100-110 °C to a constant weight.

The weight of the nickel is calculated from the weight of the precipitate using the gravimetric

factor of 0.1773.[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_Salicylaldoxime_and_Dimethylglyoxime_for_Gravimetric_Nickel_Analysis.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Salicylaldoxime_and_Dimethylglyoxime_for_Gravimetric_Nickel_Analysis.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Salicylaldoxime_and_Dimethylglyoxime_for_Gravimetric_Nickel_Analysis.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Salicylaldoxime_and_Dimethylglyoxime_for_Gravimetric_Nickel_Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8701638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing the Workflow and Chemical Reactions
To further elucidate the experimental processes and the underlying chemical transformations,

the following diagrams are provided.

Sample Preparation Precipitation Post-Precipitation

Dissolve Sample in Acid Dilute with Water Heat to 60-80°C Add 1% DMG in Ethanol Add Dilute NH3 (pH 7-9) Bright Red Precipitate Forms Digest for 1 hour Filter through Crucible Wash with Hot Water Dry at 110-120°C Weigh Precipitate

Click to download full resolution via product page

Workflow for Gravimetric Analysis of Nickel using Dimethylglyoxime.

Ni²⁺

Ni(C₄H₇N₂O₂)₂ (s)
(Bright Red Precipitate)

2 x Dimethylglyoxime

+ 2H⁺

Sample Preparation Copper Removal (Optional) Nickel Precipitation Post-Precipitation

Dissolve Sample in Acid Dilute with Water Adjust pH to 2.6 Precipitate Copper Filter Copper Precipitate Adjust pH to ~3.3 Add 1% Salicylaldoxime Greenish-Yellow Precipitate Digest at 60-70°C Filter Precipitate Wash with Cold Water Dry at 100-110°C Weigh Precipitate
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Ni²⁺

Ni(C₇H₆NO₂)₂ (s)
(Greenish-Yellow Precipitate)

2 x Salicylaldoxime

+ 2H⁺
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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